![molecular formula C14H20N2O3 B2358808 [1-(2,2-diethoxyethyl)-1H-benzimidazol-2-yl]methanol CAS No. 612046-90-9](/img/structure/B2358808.png)
[1-(2,2-diethoxyethyl)-1H-benzimidazol-2-yl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“[1-(2,2-diethoxyethyl)-1H-benzimidazol-2-yl]methanol” is a chemical compound with the molecular formula C14H20N2O3 . It has an average mass of 264.320 Da and a monoisotopic mass of 264.147400 Da .
Molecular Structure Analysis
The molecular structure of “[1-(2,2-diethoxyethyl)-1H-benzimidazol-2-yl]methanol” consists of a benzimidazole ring substituted with a methanol and a diethoxyethyl group . The exact 3D structure can be determined using techniques such as X-ray crystallography or NMR spectroscopy, but specific data for this compound is not available in the sources I found.Physical And Chemical Properties Analysis
The physical and chemical properties of “[1-(2,2-diethoxyethyl)-1H-benzimidazol-2-yl]methanol” would depend on its molecular structure. It has a molecular formula of C14H20N2O3, an average mass of 264.320 Da, and a monoisotopic mass of 264.147400 Da . Other properties such as melting point, boiling point, solubility, etc., are not available in the sources I found.Scientific Research Applications
- Leishmaniasis and malaria are significant global health challenges. Researchers have explored pyrazole-bearing compounds for their antiparasitic effects. [1-(2,2-diethoxyethyl)-1H-1,3-benzodiazol-2-yl]methanol falls into this category and may exhibit potent antileishmanial and antimalarial activities .
- The synthesis of [1-(2,2-diethoxyethyl)-1H-1,3-benzodiazol-2-yl]methanol involves interesting reactions. Investigating its diastereoselective synthesis or exploring alternative routes could advance synthetic methodologies .
Antiparasitic Activity
Synthetic Methodology
properties
IUPAC Name |
[1-(2,2-diethoxyethyl)benzimidazol-2-yl]methanol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O3/c1-3-18-14(19-4-2)9-16-12-8-6-5-7-11(12)15-13(16)10-17/h5-8,14,17H,3-4,9-10H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDCNEJHEPKTHMG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(CN1C2=CC=CC=C2N=C1CO)OCC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.